Cas no 17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-)

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- structure
17050-86-1 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
CAS No:17050-86-1
Molecular Formula:C11H16N6
Molecular Weight:232.28494
CID:210134
PubChem ID:140175

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Properties

Names and Identifiers

    • 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
    • 3-cyclopentyl-N,N-dimethyltriazolo[4,5-d]pyrimidin-7-amine
    • v-Triazolo[4,5-d]pyrimidine,(3H),3-cyclopentyl-7-dimethylamino-
    • 3-cyclopentyl-N,N-dimethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
    • v-Triazolo(4,5-d)pyrimidine, (3H),3-cyclopentyl-7-dimethylamino-
    • 17050-86-1
    • DTXSID00168871
    • InChIKey: KYKGBUKRFXVINB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H16N6/c1-16(2)10-9-11(13-7-12-10)17(15-14-9)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3
    • SMILES: CN(C1N=CN=C2N(C3CCCC3)N=NC=12)C

Computed Properties

  • Exact Mass: 232.14388
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 232.14364454g/mol
  • Heavy Atom Count: 17
  • Complexity: 265
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.73

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Related Literature

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